Cas no 925200-87-9 (3-Heptene-1,6-diol, 1-(3-chlorophenyl)-, (1R,3Z,6S)-rel-)

• Product Name: 3-Heptene-1,6-diol, 1-(3-chlorophenyl)-, (1R,3Z,6S)-rel-
• CAS No: 925200-87-9
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 1976072
• Update Time: 2024-12-27

3-Heptene-1,6-diol, 1-(3-chlorophenyl)-, (1R,3Z,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene-1,6-diol, 1-(3-chlorophenyl)-, (1R,3Z,6S)-rel-

• Inchi： 1S/C13H17ClO2/c1-10(15)5-2-3-8-13(16)11-6-4-7-12(14)9-11/h2-4,6-7,9-10,13,15-16H,5,8H2,1H3/b3-2-/t10-,13+/m0/s1
• InChI Key： CKRBVESESYCECA-GYZRGWAHSA-N
• SMILES： [C@@H](C1=CC=CC(Cl)=C1)(O)C/C=C\C[C@@H](O)C

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 392.6±42.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)